Cas no 2034359-79-8 (6-[(Tetrahydro-3-thienyl)oxy]-N-2-thiazolyl-3-pyridinecarboxamide)

• Product Name: 6-[(Tetrahydro-3-thienyl)oxy]-N-2-thiazolyl-3-pyridinecarboxamide
• CAS No: 2034359-79-8
• MF: C₁₃H₁₃N₃O₂S₂
• MW: 307.391219854355
• CID: 5376767
• Update Time: 2025-06-13

6-[(Tetrahydro-3-thienyl)oxy]-N-2-thiazolyl-3-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 6-[(Tetrahydro-3-thienyl)oxy]-N-2-thiazolyl-3-pyridinecarboxamide

• Inchi： 1S/C13H13N3O2S2/c17-12(16-13-14-4-6-20-13)9-1-2-11(15-7-9)18-10-3-5-19-8-10/h1-2,4,6-7,10H,3,5,8H2,(H,14,16,17)
• InChI Key： NJDPRVVWAICCPT-UHFFFAOYSA-N
• SMILES： C1=NC(OC2CCSC2)=CC=C1C(NC1=NC=CS1)=O

Experimental Properties

• Density: 1.446±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 5.41±0.70(Predicted)

Additional information on 6-[(Tetrahydro-3-thienyl)oxy]-N-2-thiazolyl-3-pyridinecarboxamide

Comprehensive Overview of 6-[(Tetrahydro-3-thienyl)oxy]-N-2-thiazolyl-3-pyridinecarboxamide (CAS No. 2034359-79-8)

6-[(Tetrahydro-3-thienyl)oxy]-N-2-thiazolyl-3-pyridinecarboxamide, with the CAS number 2034359-79-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique heterocyclic structure, combines a tetrahydrothiophene moiety with a thiazole and pyridine backbone, making it a promising candidate for various applications in drug discovery and development. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given its structural similarity to other bioactive molecules.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments in oncology, neurology, and metabolic disorders. 6-[(Tetrahydro-3-thienyl)oxy]-N-2-thiazolyl-3-pyridinecarboxamide aligns with this trend, as its molecular scaffold offers versatility for medicinal chemistry optimization. Its synthetic accessibility and structural diversity make it a valuable intermediate for designing next-generation drugs. Additionally, the compound's pharmacokinetic properties are under investigation, with preliminary studies suggesting favorable bioavailability and metabolic stability.

The compound's mechanism of action is a key area of exploration. Early research indicates potential interactions with protein kinases, which play critical roles in cell signaling pathways. This has led to speculation about its applicability in treating conditions like inflammatory diseases or cancer. However, further in vitro and in vivo studies are required to validate these hypotheses. The scientific community is also keen on understanding its structure-activity relationship (SAR), which could unlock new avenues for drug design.

From a synthetic chemistry perspective, 6-[(Tetrahydro-3-thienyl)oxy]-N-2-thiazolyl-3-pyridinecarboxamide presents an interesting challenge due to its multi-step synthesis and the need for precise regioselective functionalization. Advances in catalysis and green chemistry have streamlined its production, reducing reliance on hazardous reagents. This aligns with the growing emphasis on sustainable drug development, a topic frequently searched by professionals in the field.

The compound's nomenclature, 6-[(Tetrahydro-3-thienyl)oxy]-N-2-thiazolyl-3-pyridinecarboxamide, reflects its intricate structure, which includes a tetrahydrothiophene ring linked via an ether bond to a pyridine-carboxamide core. This detailed naming convention is crucial for patent applications and regulatory compliance, ensuring unambiguous identification in scientific literature. Its CAS number 2034359-79-8 further facilitates accurate tracking in global chemical databases.

In the context of AI-driven drug discovery, 6-[(Tetrahydro-3-thienyl)oxy]-N-2-thiazolyl-3-pyridinecarboxamide has been featured in computational studies predicting its binding affinity to various biological targets. This intersection of cheminformatics and machine learning is a hot topic, as researchers seek to accelerate the identification of lead compounds. The compound's molecular descriptors, such as logP and polar surface area, are frequently analyzed to assess its drug-likeness.

As the pharmaceutical industry shifts toward personalized medicine, compounds like 6-[(Tetrahydro-3-thienyl)oxy]-N-2-thiazolyl-3-pyridinecarboxamide are gaining traction for their potential to address unmet medical needs. Its development highlights the importance of collaborative research between academia and industry, a trend underscored by recent breakthroughs in preclinical studies. Future directions may include formulation optimization and clinical trials, pending successful outcomes in earlier research phases.

In summary, 6-[(Tetrahydro-3-thienyl)oxy]-N-2-thiazolyl-3-pyridinecarboxamide (CAS 2034359-79-8) represents a compelling case study in modern drug discovery. Its multifunctional architecture, combined with emerging biotechnological tools, positions it as a molecule of interest for tackling complex diseases. Continued investment in its research will likely yield insights into both its therapeutic potential and broader applications in chemical biology.